Cas no 963-74-6 (5-a-Androstan-17-one)

• Product Name: 5-a-Androstan-17-one
• CAS No: 963-74-6
• Molecular Formula: C₁₉H₃₀O
• Molecular Weight: 274.4409
• CID: 807250
• PubChem ID: 101927

5-a-Androstan-17-one Properties

Names and Identifiers

• Androstan-17-one, (5a)-
• 5ALPHA-ANDROSTAN-17-ONE
• 5α(H)-Androstan-17-one
• ANDROSTAN-17-ONE, 5A-(P)
• 17-Oxo-5alpha-androstane
• 5A-ANDROSTAN-17-ONE
• 5A-ANDROSTANONE
• Androstan-17-one
• ANDROSTAN-17-ONE,5A
• 5.alpha.-Androstan-17-one
• (5R,8R,9S,10S,13S,14S)-10,13-Dimethyltetradecahydro-1H-cyclopenta[a]phenanthren-17(2H)-one
• Androstan-17-one, (5alpha)-
• NSC90582
• EINECS 213-516-8
• NSC 90582
• 5-a-Androstan-17-one
• SCHEMBL1908291
• DTXSID001315767
• 963-74-6
• NS00042052
• CHEMBL2057976
• NSC-90582
• BDBM50388481
• Androstan-17-one #
• (5R,8R,10S,13S)-10,13-Dimethyl-hexadecahydro-cyclopenta[a]phenanthren-17-one
• (5R,8R,9S,10S,13S,14S)-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthren-17-one
• 17-Oxo-5.alpha.-androstane
• TQP0567
• Androstan-17-one, (5.alpha.)-

• InChIKey： YJDYCULVYZDESB-HKQXQEGQSA-N
• Inchi： InChI=1S/C19H30O/c1-18-11-4-3-5-13(18)6-7-14-15-8-9-17(20)19(15,2)12-10-16(14)18/h13-16H,3-12H2,1-2H3/t13-,14+,15+,16+,18+,19+/m1/s1
• SMILES： CC12CCCCC1CCC3C2CCC4(C3CCC4=O)C

Computed Properties

• Exact Mass: 274.23000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 274.23
• Heavy Atom Count: 20
• Complexity: 428
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.7
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• LogP: 4.98830
• PSA: 17.07000
• Refractive Index: 1.517
• Boiling Point: 368.5 °C at 760 mmHg
• Flash Point: 168.7 °C
• Density: 1.014

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androstane steroids